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Compound of Interest

Compound Name: 5-ethynyl-2-methoxybenzoic acid

CAS No.: 2648965-66-4

Cat. No.: B6173236

Get Quote

Executive Summary & Compound Profile
5-Ethynyl-2-methoxybenzoic acid is a bifunctional building block featuring a carboxylic acid

(for amide coupling/esterification) and a terminal alkyne (for copper-catalyzed azide-alkyne

cycloaddition, CuAAC).

While specific solubility data for this exact CAS is often proprietary, its physicochemical

behavior is highly predictable based on its structural analogs (2-methoxybenzoic acid and 5-

bromo-2-methoxybenzoic acid). It exhibits high solubility in polar aprotic solvents (DMSO) and

polar protic solvents (Methanol), driven by the polar carboxylic acid head group and the

lipophilic ether/alkyne core.
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Property Data / Prediction

CAS Number 2648965-66-4

Molecular Weight 176.17 g/mol

Predicted LogP ~2.1 – 2.4 (Lipophilic)

Predicted pKa ~3.8 (Carboxylic Acid)

Primary Solvents
DMSO (Excellent), Methanol (Good), DMF

(Excellent)

Water Solubility
Low (at pH < 4); Moderate-High (at pH > 7 as

salt)

Solubility in DMSO (Dimethyl Sulfoxide)
Solubility Limit & Behavior

Rating:Excellent

Estimated Saturation Limit:> 50 mg/mL (approx. > 280 mM).

Mechanism: DMSO acts as a strong hydrogen bond acceptor, effectively disrupting the

intermolecular hydrogen dimer network of the carboxylic acid solid state.

Critical Handling Protocol
DMSO is the preferred solvent for preparing high-concentration stock solutions (e.g., 10 mM to

100 mM) for biological assays or long-term storage.

Hygroscopicity Warning: DMSO is hygroscopic. Absorbed water can precipitate the

compound, as 5-ethynyl-2-methoxybenzoic acid is hydrophobic in its protonated form.

Always use anhydrous DMSO (≤ 0.1% water).

Freezing Point: Pure DMSO freezes at 19°C. If storing stocks at -20°C, the solution will

freeze. Repeated freeze-thaw cycles can induce micro-precipitation.

Recommendation: Aliquot stocks into single-use vials before freezing.
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Stability Note: The terminal alkyne group is relatively stable, but trace metal contaminants

(Fe, Cu) in lower-grade DMSO can catalyze oxidative coupling (Glaser coupling) over time.

Use molecular biology grade or ACS spectrophotometric grade DMSO.

Solubility in Methanol (MeOH)
Solubility Limit & Behavior

Rating:Good

Estimated Saturation Limit:> 25 mg/mL.

Mechanism: Methanol solvates the carboxylic acid via hydrogen bonding and the

methoxy/alkyne groups via dipole interactions.

Critical Handling Protocol
Methanol is ideal for transfer, purification, and reactions, but less suitable for long-term storage

of this specific compound.

Esterification Risk: In the presence of trace acid catalysts (impurities), carboxylic acids can

slowly convert to methyl esters (Methyl 5-ethynyl-2-methoxybenzoate) in methanol upon

prolonged storage.

Recommendation: Use Methanol for immediate use (e.g., transfers, LC-MS injection prep)

or crystallization, not for banking libraries.

Evaporation: Methanol is volatile. Concentration changes due to evaporation can lead to

inaccurate dosing in biological assays.

Experimental Protocol: Determination of Exact
Solubility
Since batch-to-batch purity (typically 95-98%) affects saturation limits, use this Miniaturized

Saturation Shake-Flask Method to validate solubility for your specific lot.

Materials
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Compound: 5-ethynyl-2-methoxybenzoic acid (~5 mg)

Solvent: Anhydrous DMSO or HPLC-grade Methanol

Equipment: 1.5 mL HPLC vial, orbital shaker, centrifuge, UV-Vis spectrophotometer (or

HPLC).

Step-by-Step Workflow
Over-Saturation: Weigh ~2 mg of compound into a clear HPLC vial.

Solvent Addition: Add 20 µL of solvent (DMSO or MeOH). This targets a theoretical 100

mg/mL concentration.

Visual Check:

Clear Solution? Solubility is > 100 mg/mL. Add more solid if limit is needed.

Suspension? Proceed to step 4.

Equilibration: Shake at ambient temperature (25°C) for 2 hours.

Separation: Centrifuge at 10,000 x g for 5 minutes to pellet undissolved solid.

Quantification: Remove supernatant, dilute 100-fold, and measure absorbance at

(typically ~280-300 nm for anisic acid derivatives) or inject into HPLC. Calculate against a
standard curve.

Visualizations & Decision Logic
Figure 1: Solvent Selection Decision Tree
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Start: Dissolve 5-ethynyl-2-methoxybenzoic acid

What is the application?

Biological Assay / Library Storage

Long-term

Chemical Synthesis / Purification

Short-term

Check Water Content?
(Must be < 0.1%)

Use Methanol
• Target: < 50 mg/mL

• Use immediately

Use DMSO (Anhydrous)
• Target: 10-100 mM

• Store: -20°C (Aliquot)

Yes

Click to download full resolution via product page

Caption: Decision logic for selecting DMSO vs. Methanol based on experimental intent.

Figure 2: Solubility & Handling Workflow

Solid Compound
(Store at 4°C) Weigh ~2-5 mg Add Solvent
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Visual Inspection

Clear Solution
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Caption: Step-by-step workflow for preparing stock solutions, emphasizing sonication and

visual checks.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 606426, Methyl 5-acetyl-2-methoxybenzoate (Analog). Retrieved from [Link]

ChemSrc.5-Ethynyl-2-methoxybenzoic acid (CAS 2648965-66-4) Physicochemical

Properties.[1] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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